Cas no 65202-50-8 (Methyl 6-chloropyridazine-3-carboxylate)

• Product Name: Methyl 6-chloropyridazine-3-carboxylate
• CAS No: 65202-50-8
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD08694876
• CID: 58298
• PubChem ID: 12379801
• Update Time: 2025-05-20

Methyl 6-chloropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloropyridazine-3-carboxylate
• 3-Pyridazinecarboxylic acid, 6-chloro-, methylester
• 6-chloropyridazine-3-carboxylic acid methyl ester
• methyl 3-chloropyridazine-6-carboxylate
• 6-chloro-pyridazine-3-carboxylic acid methyl ester
• 3-Pyridazinecarboxylic acid, 6-chloro-, methyl ester
• Methyl6-Chloropyridazine-3-Carboxylate
• AMOT0099
• FPKXYXKLOWAIOX-UHFFFAOYSA-N
• SBB053957
• WT2060
• methyl 6-c
• A8859
• DTXSID10495387
• METHYL 6-CHLOROPYRIDA ZINE-3-CARBOXYLATE
• AKOS000265217
• 65202-50-8
• methyl 6-chloropyridazin-3-carboxylate
• CS-W005175
• FT-0648227
• SCHEMBL474101
• PS-4664
• methyl 6-chloro-3-pyridazinecarboxylate
• J-522551
• AC-23059
• SY007129
• PB18925
• Z381058224
• MFCD08694876
• AM20100590
• methyl-6-chloropyridazine-3-carboxylate
• methyl 6-chloro-pyridazine-3-carboxylate
• EN300-37485
• DB-013459
• Methyl-6-chloro-pyridazine-3-carboxylate

• MDL： MFCD08694876
• Inchi： 1S/C6H5ClN2O2/c1-11-6(10)4-2-3-5(7)9-8-4/h2-3H,1H3
• InChI Key： FPKXYXKLOWAIOX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)N=N1

Computed Properties

• Exact Mass: 172.00400
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.1

Experimental Properties

• Boiling Point: 310.9°C at 760 mmHg
• PSA: 52.08000
• LogP: 0.91660

Methyl 6-chloropyridazine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Methyl 6-chloropyridazine-3-carboxylate

Research Brief on Methyl 6-chloropyridazine-3-carboxylate (CAS: 65202-50-8) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 6-chloropyridazine-3-carboxylate (CAS: 65202-50-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyridazine core and functional carboxylate ester group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The unique structural features of Methyl 6-chloropyridazine-3-carboxylate make it a valuable scaffold for medicinal chemistry, enabling the design of novel therapeutic agents with improved efficacy and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of Methyl 6-chloropyridazine-3-carboxylate as a precursor for the synthesis of pyridazine-based kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several tyrosine kinases, including EGFR and VEGFR, which are critical targets in cancer therapy. The researchers employed a combination of computational modeling and structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and pharmacokinetic properties. These findings highlight the potential of Methyl 6-chloropyridazine-3-carboxylate as a starting point for the development of next-generation kinase inhibitors.

Another notable application of Methyl 6-chloropyridazine-3-carboxylate is in the field of antimicrobial research. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel pyridazine derivatives using this compound as a key intermediate. The resulting derivatives displayed broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential enzymatic pathways. These results underscore the potential of Methyl 6-chloropyridazine-3-carboxylate in addressing the growing challenge of antibiotic resistance.

Beyond its applications in drug discovery, Methyl 6-chloropyridazine-3-carboxylate has also been explored as a tool compound in chemical biology. Recent research published in ACS Chemical Biology utilized this compound to develop fluorescent probes for studying enzyme dynamics in live cells. The probes, derived from Methyl 6-chloropyridazine-3-carboxylate, exhibited high specificity and sensitivity, enabling real-time visualization of enzymatic activity in complex biological systems. This innovative approach provides valuable insights into cellular processes and opens new avenues for the development of diagnostic tools and therapeutic interventions.

In conclusion, Methyl 6-chloropyridazine-3-carboxylate (CAS: 65202-50-8) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probes, demonstrating its broad utility and potential for future innovations. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs, solidifying its role as a cornerstone in medicinal chemistry and beyond.